![molecular formula C8H3ClF2N2 B1423735 4-Chloro-5,7-difluoroquinazoline CAS No. 791602-75-0](/img/structure/B1423735.png)
4-Chloro-5,7-difluoroquinazoline
Overview
Description
4-Chloro-5,7-difluoroquinazoline is a chemical compound with the molecular formula C8H3ClF2N2 . It has a molecular weight of 200.57 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H3ClF2N2/c9-8-7-5(11)1-4(10)2-6(7)12-3-13-8/h1-3H . This code provides a specific textual representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound is a solid compound . It should be stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques: The synthesis of various halogenated 2,4-diaminoquinazolines, including 4-Chloro-5,7-difluoroquinazoline, involves reactions with trifluorobenzonitrile and guanidine carbonate. High-resolution nuclear magnetic resonance spectroscopy is crucial in determining the product specificity of these reactions (Tomažič & Hynes, 1992).
- Reactivity and Derivatives: The compound's reactivity, particularly in forming derivatives, is explored in studies like the synthesis of 1‐[(2‐thiazolyl)methyl]quinolones, where the methylene bridge at position-1 in quinolone carboxylic esters shows involvement in the formation of a stable carbon‐nitrogen ylid (Izzo & Lee, 1988).
Biological Applications
- Antimicrobial and Antiviral Properties: Novel 5-Chloro-2-thiophenyl-1,2,3-triazolylmethyldihydroquinolines, closely related to this compound, have been synthesized and evaluated as dual inhibitors of Mycobacterium tuberculosis and influenza virus. This highlights the compound's potential in antimicrobial and antiviral therapies (Marvadi et al., 2019).
- Antimalarial Activity: Research into aminoquinolines, including chloro-substituted variants, demonstrates their potential in inhibiting beta-hematin formation, a critical step in combating malaria. The presence of a chloro group in the quinoline ring is essential for this inhibitory activity, suggesting that this compound could have similar effects (Egan et al., 2000).
Pharmaceutical Development
- Drug Synthesis and Screening: The synthesis of hybrid isoniazid derivatives from 4-chloro-3,4-dihydroquinazolines, including testing for anti-malarial, anti-microbial, and anti-tuberculosis activities, demonstrates the compound's relevance in drug development. Additionally, in-silico molecular docking study and ADME properties were investigated (Patel et al., 2020).
Photophysical and Spectroscopic Studies
- Fluorescent Properties: The synthesis of fluorescent derivatives, such as 5-amino-1-(7-chloroquinolin-4-yl)-1H-1,2,3-triazole-4-carbonitrile, indicates the potential of this compound in photophysical applications. Studies include electronic properties, nonlinear optical properties, and absorption-emission characteristics (Singh, Singh, & Khurana, 2017).
Safety and Hazards
The safety information for 4-Chloro-5,7-difluoroquinazoline indicates that it may be harmful if swallowed (H302), may cause skin irritation (H315), may cause serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Properties
IUPAC Name |
4-chloro-5,7-difluoroquinazoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF2N2/c9-8-7-5(11)1-4(10)2-6(7)12-3-13-8/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYHQPNLHJJSYSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1N=CN=C2Cl)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80695039 | |
Record name | 4-Chloro-5,7-difluoroquinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80695039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
791602-75-0 | |
Record name | 4-Chloro-5,7-difluoroquinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80695039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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